5-(5-Bromopyridin-3-yl)-1,3,4-oxadiazol-2-amine

Specification

• CAS No.: 1039851-68-7
• Molecular Formula: C7H5BrN4O
• Molecular Weight: 241.04 g/mol
• IUPAC Name: 5-(5-bromopyridin-3-yl)-1,3,4-oxadiazol-2-amine
• Standard InChI: InChI=1S/C7H5BrN4O/c8-5-1-4(2-10-3-5)6-11-12-7(9)13-6/h1-3H,(H2,9,12)
• Standard InChI Key: UKRACWMTBFARPP-UHFFFAOYSA-N
• SMILES: C1=C(C=NC=C1Br)C2=NN=C(O2)N
• Canonical SMILES: C1=C(C=NC=C1Br)C2=NN=C(O2)N

Introduction

5-(5-Bromopyridin-3-yl)-1,3,4-oxadiazol-2-amine is a chemical compound with the CAS number 1039851-68-7. It belongs to the class of oxadiazoles, which are heterocyclic compounds known for their diverse biological activities and applications in pharmaceuticals and materials science. This compound specifically features a brominated pyridine ring attached to an oxadiazole core, which is further functionalized with an amine group.

Raw Materials and Suppliers

The compound is available from several suppliers globally, including companies in China such as Biokitchen, Block Chemical Technology, and Zhuhai Aobokai Biomedical Technology Co., Ltd..

Supplier	Country	Contact Information
Biokitchen	China	donghuanwen@126.com
Block Chemical Technology	China	li_jinfei@acblock-lab.com
Zhuhai Aobokai Biomedical	China	sales-team@aobchem.com.cn

Biological and Chemical Applications

While specific biological activities of 5-(5-Bromopyridin-3-yl)-1,3,4-oxadiazol-2-amine are not extensively documented, oxadiazoles in general are known for their potential as antioxidants, antibacterial agents, and in drug development. The presence of a brominated pyridine ring may confer unique properties, such as enhanced reactivity or biological activity.

Antioxidant Activities

Oxadiazoles have been explored for their antioxidant properties, particularly when linked to phenolic moieties. Although 5-(5-Bromopyridin-3-yl)-1,3,4-oxadiazol-2-amine does not contain a phenolic group, its structural modifications could potentially lead to compounds with significant antioxidant activities.

Storage Conditions

The compound should be stored at room temperature.

Research Findings and Future Directions

Research on oxadiazoles often focuses on their structural modifications to enhance biological activities. For 5-(5-Bromopyridin-3-yl)-1,3,4-oxadiazol-2-amine, future studies could explore its reactivity, potential applications in drug synthesis, or its use as a building block for more complex molecules.

Potential Applications

• Pharmaceuticals: Oxadiazoles are being investigated for various therapeutic applications, including antimicrobial and anticancer activities.

• Materials Science: The unique electronic properties of oxadiazoles make them candidates for materials with specific optical or electrical characteristics.